Cas no 1261913-00-1 (5-(3-Methylsulfonylphenyl)picolinic acid)

• Product Name: 5-(3-Methylsulfonylphenyl)picolinic acid
• CAS No: 1261913-00-1
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18318297
• CID: 5158338
• Update Time: 2026-03-04

5-(3-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylsulfonylphenyl)picolinic acid

• MDL： MFCD18318297
• Inchi： 1S/C13H11NO4S/c1-19(17,18)11-4-2-3-9(7-11)10-5-6-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： MILHTXZLJTYTGG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=NC(C(=O)O)=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7